N-(4-chloro-2-fluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C18H16ClFN2O2
• Molecular Weight: 346.8 g/mol
• IUPAC Name: N-(4-chloro-2-fluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H16ClFN2O2/c1-11-2-5-14(6-3-11)22-10-12(8-17(22)23)18(24)21-16-7-4-13(19)9-15(16)20/h2-7,9,12H,8,10H2,1H3,(H,21,24)
• InChI Key: PRSZBYGECBYJCW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=C(C=C(C=C3)Cl)F

Description

N-(4-chloro-2-fluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide, also known as CFM-2, is a chemical compound that has been studied extensively for its potential use in scientific research. CFM-2 is a pyrrolidine derivative that has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-(4-chloro-2-fluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide is not yet fully understood, but it is believed to act as an antagonist at the N-methyl-D-aspartate (NMDA) receptor. This receptor plays a key role in the regulation of synaptic plasticity, and N-(4-chloro-2-fluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been found to modulate its activity in a variety of ways.
Biochemical and Physiological Effects
N-(4-chloro-2-fluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been found to have a variety of biochemical and physiological effects, including the modulation of pain perception, the regulation of synaptic plasticity, and the inhibition of glutamate release. It has also been found to have antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2-fluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has a number of advantages for use in lab experiments, including its ability to modulate the activity of the NMDA receptor and its broad range of biochemical and physiological effects. However, it also has a number of limitations, including its relatively short half-life and its potential for toxicity at high doses.

Future Directions

There are a number of future directions for research on N-(4-chloro-2-fluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide, including the development of more effective synthesis methods, the investigation of its potential therapeutic uses in a variety of diseases, and the exploration of its potential as a tool for studying the nervous system. Further research is needed to fully understand the mechanism of action of N-(4-chloro-2-fluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide and to explore its potential for use in scientific research.

Synthesis Methods

N-(4-chloro-2-fluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide can be synthesized using a variety of methods, including the reaction of 4-chloro-2-fluoroaniline with 4-methylbenzoyl chloride, followed by reaction with pyrrolidine-3-carboxylic acid. The resulting compound can then be purified using a variety of techniques, including chromatography and recrystallization.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a variety of effects on the nervous system, including the modulation of pain perception and the regulation of synaptic plasticity.